7-Bromo-2-methoxyhept-2-enenitrile
Description
7-Bromo-2-methoxyhept-2-enenitrile is a brominated aliphatic nitrile featuring a methoxy substituent at the 2-position and a conjugated alkene. The methoxy group may enhance solubility in polar aprotic solvents, while the nitrile moiety offers reactivity for further functionalization .
Properties
CAS No. |
101324-10-1 |
|---|---|
Molecular Formula |
C8H12BrNO |
Molecular Weight |
218.09 g/mol |
IUPAC Name |
7-bromo-2-methoxyhept-2-enenitrile |
InChI |
InChI=1S/C8H12BrNO/c1-11-8(7-10)5-3-2-4-6-9/h5H,2-4,6H2,1H3 |
InChI Key |
CTJNVVFHHJQUOS-UHFFFAOYSA-N |
Canonical SMILES |
COC(=CCCCCBr)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 7-Bromo-2-methoxyhept-2-enenitrile can be achieved through several methods:
Halogenation of Hept-2-enenitrile: This involves the bromination of hept-2-enenitrile using bromine or a bromine source under controlled conditions to introduce the bromine atom at the 7th position.
Industrial Production Methods
Industrial production of 7-Bromo-2-methoxyhept-2-enenitrile typically involves large-scale halogenation and methoxylation processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
7-Bromo-2-methoxyhept-2-enenitrile undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form the corresponding alcohols.
Addition Reactions: The double bond in the heptene backbone can participate in addition reactions with halogens, hydrogen, or other electrophiles.
Common Reagents and Conditions
Substitution: Reagents such as sodium azide or potassium thiocyanate in polar solvents.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.
Major Products Formed
Substitution: Formation of 7-azido-2-methoxyhept-2-enenitrile or 7-thiocyanato-2-methoxyhept-2-enenitrile.
Oxidation: Formation of 7-bromo-2-methoxyhept-2-enone.
Reduction: Formation of 7-bromo-2-methoxyhept-2-enol.
Scientific Research Applications
7-Bromo-2-methoxyhept-2-enenitrile has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 7-Bromo-2-methoxyhept-2-enenitrile involves its interaction with specific molecular targets. The bromine atom and nitrile group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Functional Group Analysis
The table below compares functional groups and key structural features of 7-Bromo-2-methoxyhept-2-enenitrile with related brominated compounds:
Key Observations :
- Aliphatic vs. Aromatic Systems : Unlike aromatic analogs (e.g., 5-Bromo-2-hydroxybenzonitrile), 7-Bromo-2-methoxyhept-2-enenitrile’s aliphatic chain may confer greater flexibility and reduced conjugation, affecting reactivity in cyclization reactions.
- Substituent Effects : The methoxy group in the target compound likely reduces hydrogen-bonding capacity compared to the hydroxy group in 5-Bromo-2-hydroxybenzonitrile, which forms intramolecular O–H⋯N bonds critical for its crystal packing .
Reactivity Contrast :
- The nitrile group in 7-Bromo-2-methoxyhept-2-enenitrile may participate in nucleophilic additions (e.g., with Grignard reagents), whereas the ester group in Ethyl 7-Bromobenzo[b]thiophene-2-carboxylate is prone to hydrolysis or aminolysis .
Physical and Structural Properties
- Crystallography : 5-Bromo-2-hydroxybenzonitrile crystallizes in planar chains with O⋯N hydrogen bonds (2.805–2.810 Å), while the methoxy group in 7-Bromo-2-methoxyhept-2-enenitrile may disrupt such interactions, favoring weaker van der Waals forces .
- Solubility : The methoxy group likely enhances solubility in organic solvents compared to aromatic bromonitriles.
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